Cas no 514800-97-6 (4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 514800-97-6
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• MDL: MFCD02090837
• CID: 1027588
• PubChem ID: 606054
• Update Time: 2025-08-05

4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid
• 4-bromo-1-ethyl-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 4-BROMO-2-ETHYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• Pyrazole-5-carboxylic acid, 4-bromo-1-ethyl-
• 514800-97-6
• DTXSID80345648
• STK348655
• F2169-1069
• 4-bromo-2-ethylpyrazole-3-carboxylic acid
• SCHEMBL9956726
• 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid, AldrichCPR
• BBL016105
• Z275170074
• F30628
• RS-0362
• 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid #
• AKOS000304100
• 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylicacid
• EN300-83472
• MFCD02090837
• QBZXHFRMFOYDSR-UHFFFAOYSA-N
• 4-Bromo-2-ethyl-pyrazole-3-carboxylic acid
• ALBB-003738
• DTXCID20296721
• AK-968/41172231

• MDL： MFCD02090837
• Inchi： 1S/C6H7BrN2O2/c1-2-9-5(6(10)11)4(7)3-8-9/h3H,2H2,1H3,(H,10,11)
• InChI Key： QBZXHFRMFOYDSR-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1C(=O)O)CC

Computed Properties

• Exact Mass: 217.96909g/mol
• Monoisotopic Mass: 217.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 348.9±27.0 °C at 760 mmHg
• Flash Point: 164.8±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid (CAS: 514800-97-6)

4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid (CAS: 514800-97-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical properties and potential pharmacological applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and recent research has demonstrated the efficacy of derivatives of this compound in inhibiting specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyrazole-based inhibitors using 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid as a precursor, showing promising results in preclinical models of breast cancer.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial therapy. A recent study in Bioorganic & Medicinal Chemistry Letters explored the antibacterial properties of 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited significant activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a scaffold for developing new antibiotics.

The synthetic routes for 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, which could facilitate its broader use in industrial and academic research. The study emphasized the importance of green chemistry principles, such as reducing solvent waste and improving yield, which align with the growing demand for sustainable chemical processes.

Looking ahead, the versatility of 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid continues to inspire new research directions. Its potential as a precursor for fluorescent probes and imaging agents is currently under investigation, with preliminary results indicating its utility in bioimaging applications. Furthermore, computational studies are being conducted to predict its interactions with various biological targets, which could accelerate the discovery of new drug candidates.

In conclusion, 4-Bromo-1-ethyl-1H-pyrazole-5-carboxylic acid (CAS: 514800-97-6) remains a compound of significant interest in the field of chemical biology and medicinal chemistry. Its diverse applications, from kinase inhibitors to antimicrobial agents, underscore its importance as a versatile intermediate. Continued research into its properties and derivatives is likely to yield further breakthroughs, contributing to the development of innovative therapeutic strategies.